N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[(1-cyclohexyltetrazol-5-yl)methyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C16H20FN5O2/c17-13-8-4-5-9-14(13)24-11-16(23)18-10-15-19-20-21-22(15)12-6-2-1-3-7-12/h4-5,8-9,12H,1-3,6-7,10-11H2,(H,18,23)
• InChI Key: YYHPDIXFSRFWJC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(=NN=N2)CNC(=O)COC3=CC=CC=C3F
• Molecular Formula: C16H20FN5O2
• Molecular Weight: 333.36 g/mol

Description

N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-(2-fluorophenoxy)acetamide, also known as CTHA, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. CTHA is a tetrazole derivative that has been synthesized through various methods and has shown promising results in preclinical studies.

Scientific Research Applications

Synthesis and Anticancer Activities

• A study on the synthesis of 5-methyl-4-phenyl thiazole derivatives explored their anticancer potential. These compounds, including variations with tetrazole and thioacetamide functionalities, demonstrated selective cytotoxicity against human lung adenocarcinoma cells, highlighting the importance of structural modifications in enhancing anticancer activity (Evren et al., 2019).

Metal Complexes and Antioxidant Activity

• Research on pyrazole-acetamide derivatives led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These complexes exhibited significant antioxidant activity, underscoring the potential of such compounds in developing therapies targeting oxidative stress-related diseases (Chkirate et al., 2019).

Photovoltaic Efficiency and Ligand Interactions

• Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs revealed their potential as photosensitizers in dye-sensitized solar cells (DSSCs). The study highlights the diverse applications of acetamide derivatives beyond pharmacology, including renewable energy technologies (Mary et al., 2020).

Anti-Inflammatory Activity

• Synthesis of novel N-(3-chloro-4-fluorophenyl) acetamides demonstrated significant anti-inflammatory activity. Such studies illustrate the therapeutic potential of acetamide derivatives in treating inflammation-related conditions (Sunder et al., 2013).

Molecular Docking and DNA Interactions

• Investigation into palladium(II) and platinum(II) complexes featuring amides of tetrazol-1-yl- and tetrazol-5-ylacetic acids included studies on their DNA and BSA binding interactions. This research contributes to our understanding of how such complexes could be utilized in cancer therapy and diagnosis (Popova et al., 2019).